5-((1-Phenylethyl)thio)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole

• IUPAC Name: 4-(benzenesulfonyl)-5-(1-phenylethylsulfanyl)-2-thiophen-2-yl-1,3-oxazole
• InChI: InChI=1S/C21H17NO3S3/c1-15(16-9-4-2-5-10-16)27-21-20(22-19(25-21)18-13-8-14-26-18)28(23,24)17-11-6-3-7-12-17/h2-15H,1H3
• InChI Key: VBYFYQRIHFTGDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)SC2=C(N=C(O2)C3=CC=CS3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H17NO3S3
• Molecular Weight: 427.6 g/mol

Description

5-((1-Phenylethyl)thio)-4-(phenylsulfonyl)-2-(thiophen-2-yl)oxazole is a compound that has garnered significant interest in the scientific community due to its potential applications in various fields. This compound is a member of the oxazole family and has been found to possess unique properties that make it a promising candidate for use in research.

Scientific Research Applications

Synthesis and Characterization

• General Methodology for the Preparation of 2,5-Disubstituted-1,3-Oxazoles : The deprotonation of 2-(phenylsulfonyl)-1,3-oxazole provides a useful C-5 carbanion, reactive with various electrophiles. This method affords access to cross-coupling reactions and a route for synthesizing 2,5-disubstituted-1,3-oxazoles, demonstrating the versatility of these compounds in chemical synthesis (Williams & Fu, 2010).

Applications in Molecular Probes and Pharmaceuticals

• Fluorescent Molecular Probes : Compounds incorporating a phenylsulfonyl group and exhibiting solvatochromic fluorescence are developed for ultrasensitive molecular probes. These probes are capable of studying biological events and processes due to their strong solvent-dependent fluorescence, which is correlated with solvent polarity (Diwu et al., 1997).
• Antimicrobial and Antitubercular Agents : Novel sulfonyl derivatives showing moderate to significant antibacterial and antifungal activities, as well as excellent antitubercular properties, underline the potential of these compounds in developing new therapeutic agents (Kumar et al., 2013).

Anticancer Evaluation

• In Vitro Anticancer Evaluation : A series of 4-arylsulfonyl-1,3-oxazoles were synthesized and showed anticancer activity against various cancer cell lines, highlighting the potential for developing new anticancer drugs (Zyabrev et al., 2022).

Cytotoxicity and Synthetic Applications

• Cytotoxicity Evaluation : The synthesis and cytotoxicity assessment of compounds containing the 4-(phenylsulfonyl)phenyl fragment demonstrate their potential therapeutic applications and the importance of structural characterization in drug development (Apostol et al., 2019).